Cas no 1356579-72-0 (2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1356579-72-0
• MF: C₁₃H₁₇BF₃NO₂
• MW: 287.085794210434
• MDL: MFCD18723354
• CID: 4828114
• PubChem ID: 119081512
• Update Time: 2024-11-07

2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• 2-Methyl-5-(trifluoromethyl)pyridine-3-boronic acid pinacol ester
• E77087
• 1356579-72-0
• CS-0161401

• MDL： MFCD18723354
• Inchi： 1S/C13H17BF3NO2/c1-8-10(6-9(7-18-8)13(15,16)17)14-19-11(2,3)12(4,5)20-14/h6-7H,1-5H3
• InChI Key： OFYHQYSUGVPZLQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(B2OC(C)(C)C(C)(C)O2)=C1)(F)F

Computed Properties

• Exact Mass: 287.1304434g/mol
• Monoisotopic Mass: 287.1304434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4